3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride
Overview
Description
“3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride” is a chemical compound with the CAS Number: 1343859-00-6 . It has a molecular weight of 294.73 . The IUPAC name for this compound is 3-fluoro-4-(tetrahydro-2H-pyran-4-yloxy)benzenesulfonyl chloride .
Molecular Structure Analysis
The InChI code for “3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride” is 1S/C11H12ClFO4S/c12-18(14,15)9-1-2-11(10(13)7-9)17-8-3-5-16-6-4-8/h1-2,7-8H,3-6H2 .Scientific Research Applications
Application in the Field of Material Science
- Summary of the Application : This compound has been used in the creation of fluoro-functionalized ionic covalent organic frameworks (F-iCOFs) for the enrichment and determination of perfluorinated sulfonates .
- Methods of Application : The F-iCOF was prepared from 1,3,5-tris(3-fluoro-4-formylphenyl)benzene and triaminoguanidinium chloride. It was then implemented into MALDI-TOF MS .
- Results or Outcomes : The F-iCOF exhibited superior adsorption capacity and enrichment selectivity towards perfluorinated sulfonates. Good signal responses for perfluorinated sulfonates were obtained in the presence of various interfering compounds .
Application in the Field of Vibrational Analysis
- Summary of the Application : Although the specific application of “3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride” is not mentioned, it seems to be related to the vibrational analysis of a similar compound, 3-fluoro-4-methylbenzonitrile .
- Results or Outcomes : The results or outcomes of this application are not provided in the search results .
Potential Application in Electrophilic Aromatic Substitution
- Summary of the Application : While not specific to “3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride”, the compound could potentially be used in electrophilic aromatic substitution reactions .
- Results or Outcomes : The outcomes of these potential applications are not provided in the search results .
Potential Application in Electrophilic Aromatic Substitution
- Summary of the Application : While not specific to “3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride”, the compound could potentially be used in electrophilic aromatic substitution reactions .
- Results or Outcomes : The outcomes of these potential applications are not provided in the search results .
Safety And Hazards
properties
IUPAC Name |
3-fluoro-4-(oxan-4-yloxy)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClFO4S/c12-18(14,15)9-1-2-11(10(13)7-9)17-8-3-5-16-6-4-8/h1-2,7-8H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBKPAAYHBWCKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C=C(C=C2)S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClFO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(oxan-4-yloxy)benzene-1-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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